BE“GHE Foundational & Exploratory

Check Availability & Pricing

basic properties of (-)-
bromochlorofluoromethane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Bromochlorofluoromethane, (-)-
CAS No.: 31747-37-2
Cat. No.: B15721018
Get Quote
. J

An In-depth Technical Guide on the Core Properties of (-)-Bromochlorofluoromethane

Introduction

Bromochlorofluoromethane (CHBrCIF) is a trihalomethane notable for being one of the simplest
stable chiral molecules.[1][2][3] Its structure, consisting of a central carbon atom bonded to four
different substituents (hydrogen, bromine, chlorine, and fluorine), creates a stereogenic center,
leading to the existence of two non-superimposable mirror images, or enantiomers.[3] This
seemingly simple compound has been a subject of significant interest in the field of
stereochemistry and fundamental physics. For nearly a century after its initial synthesis, the
separation of its enantiomers posed a considerable challenge due to its hydrolytic instability
and the absence of suitable functional groups for classical resolution techniques.[1][2][4] The
successful resolution, finally achieved in 2005, opened avenues for its use in advanced
research, particularly in the experimental investigation of molecular parity violation, a subtle
effect predicted by quantum physics.[1] This guide provides a comprehensive overview of the
core physicochemical properties, synthesis, experimental protocols, and safety considerations
for (-)-bromochlorofluoromethane, tailored for researchers and professionals in the chemical
and pharmaceutical sciences.
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Physicochemical Properties

(-)-Bromochlorofluoromethane is a colorless liquid at room temperature with a characteristic
ethereal odor.[5] It is a dense liquid with a boiling point just above standard room temperature.
The fundamental physicochemical properties are summarized in the table below.

Property Value Source(s)
Molecular Formula CHBrCIF [1][6]
Molecular Weight 147.37 g/mol [1][6]1[7]
Appearance Colorless liquid [5]

Melting Point -115 °C (158 K) [11051[7]
Boiling Point 36 °C (309 K) [1][5]
Density 1.953 g/cm3 (at 293 K) [11[5]
Refractive Index 1.445 (at 589 nm and 293 K) [5]

Heat of Vaporization 29.8 kd/mol [5]

Chirality and Stereochemistry

The tetrahedral arrangement of four different substituents (H, F, Cl, Br) around the central
carbon atom makes bromochlorofluoromethane a classic example of a chiral molecule. The two
enantiomers are designated as (R)-bromochlorofluoromethane and (S)-
bromochlorofluoromethane. The levorotatory isomer, (-)-bromochlorofluoromethane, has been
determined to have the (R) absolute configuration.[8] Conversely, the dextrorotatory isomer,
(+)-bromochlorofluoromethane, corresponds to the (S) configuration.[9]

Figure 1: Enantiomers of Bromochlorofluoromethane

Spectroscopic Properties

Spectroscopic analysis is critical for the identification and characterization of
bromochlorofluoromethane.
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 Vibrational Spectroscopy (IR/Raman): Detailed vibrational assignments for
bromochlorofluoromethane and its isotopologues (HCBr3>CIF, HCBr3’CIF, DCBr3>CIF, and
DCBr3’CIF) have been determined using gas-phase infrared spectra and Raman spectra of
the gaseous, liquid, and solid phases.[10] The complexity of the spectra is increased by
Fermi resonance, which enhances several overtone and combination modes.[10]

e Mass Spectrometry (MS): GC-MS is a key technique for identifying
bromochlorofluoromethane. The electron ionization mass spectrum is available in public
databases such as the NIST WebBook.

A summary of key spectroscopic data is presented below. Due to the specialized nature of this
molecule, detailed NMR chemical shift data is not readily available in general databases.

Spectroscopy Data/Observations Source(s)

Gas-phase spectra (200—-4000
Infrared (IR) cm~1) have been recorded and  [10]

analyzed.

Spectra (50-4000 cm™1) of
Raman gas, liquid, and solid phases [10]

have been observed.

Characteristic fragmentation
Mass Spec (El) pattern available in NIST [6][11]
database.

Synthesis and Resolution

The synthesis and enantiomeric resolution of bromochlorofluoromethane are non-trivial
processes that have been the focus of considerable research.

Synthesis: A common laboratory synthesis involves the free-radical bromination of
chlorofluoromethane.

o Wohl-Ziegler Reaction: This method uses N-Bromosuccinimide (NBS) as the bromine source
to react with chlorofluoromethane, yielding the racemic product.[2]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pubs.aip.org/aip/jcp/article/64/12/5179/464253/Vibrational-spectra-and-normal-coordinate-analysis
https://pubs.aip.org/aip/jcp/article/64/12/5179/464253/Vibrational-spectra-and-normal-coordinate-analysis
https://pubs.aip.org/aip/jcp/article/64/12/5179/464253/Vibrational-spectra-and-normal-coordinate-analysis
https://pubs.aip.org/aip/jcp/article/64/12/5179/464253/Vibrational-spectra-and-normal-coordinate-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/Bromochlorofluoromethane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C353593&Mask=200
http://chemchart.com/bromochlorofluoromethane-detail.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15721018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Enantiomeric Resolution: Due to the lack of functional groups, classical resolution methods are

ineffective. Advanced techniques are required:

o Enantioselective Inclusion: Chiral host molecules, specifically cryptophanes, have been
successfully used to resolve the enantiomers.[3][12] A chiral cryptophane can preferentially
encapsulate one enantiomer over the other, allowing for the separation of the diastereomeric

host-guest complexes.[3]

o Chiral Gas Chromatography: Separation can also be achieved by using a gas
chromatograph equipped with a chiral stationary phase.

The general workflow for obtaining an enantiomerically pure sample is outlined below.
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Figure 2: General workflow for synthesis and resolution.

Experimental Protocols
Protocol 1: Synthesis via Bromochlorofluoroacetic Acid
(lllustrative)

This method, while complex, was instrumental in the historical efforts to obtain optically active

samples.[9]
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» Preparation of Bromochlorofluoroacetic Acid: Synthesize racemic bromochlorofluoroacetic
acid (FCIBrCCOzH) through an appropriate halogenation sequence.

o Diastereomeric Salt Formation: Resolve the racemic acid by forming diastereomeric salts
with a chiral amine, such as strychnine.

» Fractional Crystallization: Separate the diastereomeric salts by fractional crystallization. The
differing solubilities of the salts allow for the isolation of one diastereomer.

» Acid Regeneration: Liberate the enantiomerically enriched bromochlorofluoroacetic acid from
the purified salt by treatment with a strong acid.

o Decarboxylation: Perform a decarboxylation reaction on the resolved acid to yield the
corresponding enantiomer of bromochlorofluoromethane. This step has been shown to
proceed with retention of configuration.[9]

« Purification: Purify the resulting (-)-bromochlorofluoromethane by distillation or preparative
gas chromatography.

Protocol 2: Enantiomeric Resolution via Cryptophane
Inclusion

This protocol describes the analytical or preparative separation of enantiomers using a chiral
host molecule.[3][12]

» Host-Guest Complexation: Dissolve the chiral cryptophane host (e.g., (-)-cryptophane-C) in a
suitable solvent such as chloroform.

 Introduction of Racemate: Introduce the racemic bromochlorofluoromethane to the
cryptophane solution. The host will preferentially form an inclusion complex with one
enantiomer. For (-)-cryptophane-C, the (-)-enantiomer of CHBrCIF is more strongly bound.
[12]

o Equilibration: Allow the solution to equilibrate, establishing a dynamic equilibrium between
the free guest molecules and the host-guest complexes.

o Separation/Analysis:
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o Analytical: The diastereomeric complexes can be distinguished and quantified using *H
NMR spectroscopy, as the encapsulated guest molecule will have a different chemical shift
from the free guest.

o Preparative: Isolate the host-guest complex from the solution. This can be achieved
through techniques like chromatography or crystallization.

e Guest Release: Release the enantiomerically enriched guest from the host's cavity. This is
typically accomplished through gentle heating or by introducing a more competitive guest
molecule to displace the bromochlorofluoromethane.

Safety and Handling
Proper safety precautions are essential when working with halogenated methanes.

o General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[13]
Avoid contact with skin and eyes, and prevent the formation of aerosols or vapors.[13]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[14]

o Skin Protection: Use impervious gloves and protective clothing. Inspect gloves prior to
use.[13]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator.[14]

» Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[13] Keep away
from heat and incompatible materials such as strong oxidizing agents.[15]

o First Aid Measures:

o

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[13]

[¢]

Skin Contact: Wash off with soap and plenty of water.[13]

[¢]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]
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o Ingestion: Rinse mouth with water. Do not induce vomiting.[13] In all cases of exposure,
consult a physician.[13]

Applications in Research

The primary utility of (-)-bromochlorofluoromethane is in fundamental research rather than as a

synthetic building block.

Stereochemistry: As one of the simplest chiral molecules, it serves as a model system for
developing and testing theories of chirality and optical activity.[1]

Parity Violation Measurement: Its most cutting-edge application is in the search for molecular
parity violation.[1][3] The weak nuclear force is predicted to cause a tiny energy difference
between the (R) and (S) enantiomers. High-resolution spectroscopy on enantiomerically pure
samples of bromochlorofluoromethane aims to experimentally detect this minute energy
difference, which would be a profound discovery in physics.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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